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For researchers, scientists, and drug development professionals relying on precise Carbon-14
(**C) measurements, understanding the comparability of results between different laboratories
is paramount. This guide provides an objective comparison of the two primary 4C
measurement techniques, Accelerator Mass Spectrometry (AMS) and Liquid Scintillation
Counting (LSC), supported by data from major international inter-laboratory comparison
studies. Detailed experimental protocols and a visual representation of the inter-comparison
workflow are included to ensure clarity and reproducibility.

Data Presentation: Performance in International
Inter-Laboratory Comparisons

The accuracy and precision of 1*C measurements are rigorously assessed through
international inter-laboratory comparison (ILC) studies. These studies, such as the Fifth
International Radiocarbon Intercomparison (VIRI), the Sixth International Radiocarbon
Intercomparison (SIRI), and the Glasgow International Radiocarbon Intercomparison (GIRI),
distribute homogenized sample materials to participating laboratories worldwide and compare
the reported results against consensus values.[1][2][3]

Below are summary tables of results from these key studies, showcasing the performance of
laboratories using both AMS and LSC techniques. The data is typically reported in terms of
Fraction Modern (F*#C), percent Modern Carbon (pMC), or as a conventional radiocarbon age
(BP). For clarity, this guide will present a selection of consensus values and the spread of
laboratory results.
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Table 1: Selected Consensus Values from the Fifth International Radiocarbon Intercomparison
(VIRI)[4]

Consensus Value Standard Deviation
Sample ID Sample Type

(pMC) (pMC)
VIRI-A Barley Mash 109.2 2.73
VIRI-C Barley Mash 110.6 2.48

Table 2: Selected Consensus Values for Non-Background Samples from the Sixth International
Radiocarbon Intercomparison (SIRI[5]

Consensus Value

Sample ID Sample Type (BP) Standard Error
SIRI-E Younger Dryas Wood 10,827 -

SIRI-I Wood 9987 -

SIRI-D Modern 103.96 (pMC) 0.1

Table 3: Dendro-Dated Wood Sample Summary from the Glasgow International Radiocarbon
Intercomparison (GIRI)[6]

Sample ID Dendro Date (cal AD/BC) Number of Rings
GIRI-H (HB) To be provided in final report 1

GIRI-L (LB) To be provided in final report 1

GIRI-Q To be provided in final report 1

- To be provided in final report 2

- To be provided in final report 10

- To be provided in final report 20
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Note: The full GIRI report with final consensus values is pending publication. The table reflects
the sample design.

Experimental Protocols

The following sections detail the generalized methodologies for the two primary 4C
measurement techniques employed in inter-laboratory comparisons.

Accelerator Mass Spectrometry (AMS) Protocol

AMS is a high-sensitivity technique that directly counts the number of 1#C atoms in a sample.[7]

[8]

1. Sample Pretreatment: The initial and most critical step is the removal of any contaminating
carbon. A standard method for many organic materials is the Acid-Base-Acid (ABA) wash.

Acid Wash: The sample is treated with dilute hydrochloric acid (HCI) to remove any
contaminating carbonates.

o Alkali Wash: A subsequent wash with a dilute alkali solution, such as sodium hydroxide
(NaOH), removes humic and fulvic acids.

» Final Acid Wash: A final rinse with dilute HCI neutralizes any remaining alkali and removes
atmospheric CO2 that may have been absorbed.

e Washing and Drying: Between each step, the sample is thoroughly rinsed with deionized
water until neutral pH is achieved. The cleaned sample is then dried.

2. Combustion: The pretreated sample is combusted to convert the carbon into carbon dioxide
(CO2).

e The sample is sealed in a quartz tube with an oxidant, typically copper(ll) oxide (CuO), and
heated to approximately 900°C.

3. Graphitization: The purified CO: is then reduced to elemental carbon in the form of graphite,
which is the target material for the AMS instrument.
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e The CO: is reacted with hydrogen gas in the presence of a metal catalyst (commonly iron or
cobalt) at elevated temperatures (around 600°C).

e The resulting graphite is pressed into a target holder for insertion into the AMS ion source.
4. AMS Measurement:

e The graphite target is bombarded with a beam of cesium ions, which sputters carbon atoms
and creates negative ions.

e These ions are accelerated to high energies within a tandem accelerator.

 In the accelerator, the ions pass through a "stripper" (a thin foil or gas), which removes
electrons and destroys molecular isobars (e.g., 13CH™) that have the same mass as 4C.

» Magnets then separate the beam of ions based on their mass-to-charge ratio, allowing for
the specific counting of 1#C, 13C, and 12C isotopes.[7] The ratio of these isotopes is used to
calculate the **C concentration.

Liquid Scintillation Counting (LSC) Protocol

LSC measures the beta particles emitted from the radioactive decay of 4C.

1. Sample Pretreatment: Similar to AMS, a rigorous pretreatment protocol (e.g., ABA wash) is
essential to remove contaminants.

2. Conversion to Benzene or CO2z Absorption: The carbon in the pretreated sample is converted
into a form suitable for mixing with a scintillation cocktail.

e Benzene Synthesis: This is a common method for high-precision LSC. The sample is
combusted to COz, which is then converted to acetylene (CzHz) and finally trimerized to
benzene (CsHs).[9]

o CO:2 Absorption: A simpler method involves trapping the COz from combustion in a suitable
absorbent that is then mixed with a scintillation cocktail.[10]

3. Scintillation Cocktail and Counting:
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e The prepared benzene or CO:z absorbent is mixed with a scintillation cocktail in a vial. The
cocktail contains fluors that emit light when they interact with the beta particles from 4C
decay.

e The vial is placed in a liquid scintillation counter, which uses photomultiplier tubes to detect
the light flashes (scintillations). The rate of these flashes is proportional to the amount of 14C
in the sample.[11][12]

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships in the inter-laboratory
comparison of 1*C measurement protocols.
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Workflow of a typical 1*C inter-laboratory comparison study.
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Comparison of AMS and LSC measurement pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Measurement Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140267#inter-laboratory-comparison-of-14c-
measurement-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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